Cas no 2172213-25-9 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2172213-25-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6470485
• PubChem ID: 165540813
• Update Time: 2025-07-19

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• 2172213-25-9
• EN300-1493768
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid

• Inchi： 1S/C27H30N2O5/c1-27(25(31)32,17-11-12-17)29-24(30)16-10-13-18(14-16)28-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JRQCITXMMYYPDG-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Recent Advances in the Study of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS: 2172213-25-9)

The compound 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS: 2172213-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and peptidomimetics, which are crucial in the development of novel therapeutics.

One of the key advancements in the research of this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, provides stability during the synthesis process while allowing for selective deprotection under mild conditions. The cyclopropyl moiety, on the other hand, introduces conformational rigidity, which can enhance the biological activity and metabolic stability of the resulting peptides. Recent publications have highlighted the efficiency of this compound in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In addition to its utility in peptide synthesis, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid has been investigated for its potential as a scaffold for small-molecule drug discovery. Computational studies and molecular docking experiments have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. These findings suggest that derivatives of this compound could serve as lead structures for the development of new anti-inflammatory and anticancer agents.

Recent experimental studies have also explored the pharmacokinetic properties of this compound. Preliminary data indicate favorable absorption and distribution profiles, although further optimization may be required to improve its metabolic stability and bioavailability. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and its metabolites, providing valuable insights into its behavior in biological systems.

The safety and toxicity profile of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid have also been a focus of recent investigations. In vitro cytotoxicity assays and in vivo toxicity studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further preclinical development. However, long-term toxicity studies and detailed mechanistic investigations are still needed to fully assess its safety profile.

In conclusion, the compound 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS: 2172213-25-9) represents a promising tool in peptide synthesis and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset for researchers in the chemical biology and pharmaceutical fields. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in disease models, paving the way for its eventual clinical application.